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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

Technical Support Center: Nervonyl Methane
Sulfonate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and assurance of nervonyl
methane sulfonate.

Frequently Asked Questions (FAQs)
Q1: What is Nervonyl Methane Sulfonate?

A1: Nervonyl methane sulfonate (CAS No. 51040-60-9), also known as (Z)-15-Tetracosen-1-

ol methanesulfonate, is an organosulfur compound.[1] It is a derivative of nervonic acid, a long-

chain monounsaturated omega-9 fatty acid.[2] Its molecular formula is C25H50O3S.[1][3]

Q2: What are the recommended storage conditions for Nervonyl Methane Sulfonate?

A2: To ensure stability and prevent degradation, Nervonyl Methane Sulfonate should be

stored in a freezer at -20°C.[1][3] It is advisable to keep the container tightly sealed to protect it

from moisture.

Q3: What is the typical purity of commercially available Nervonyl Methane Sulfonate?
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A3: Commercial suppliers typically offer Nervonyl Methane Sulfonate with a purity of greater

than 99%.[1][3]

Q4: What are potential impurities in Nervonyl Methane Sulfonate?

A4: Potential impurities could include residual starting materials from its synthesis, such as

nervonyl alcohol or methanesulfonic acid. Other possible impurities might be byproducts of the

reaction or small amounts of related fatty acid methane sulfonates. In the broader context of

methanesulfonate synthesis, genotoxic impurities like methyl methanesulfonate (MMS) and

ethyl methanesulfonate (EMS) can be a concern if corresponding alcohols are present during

manufacturing.[4][5][6]

Q5: In what solvents is Nervonyl Methane Sulfonate soluble?

A5: While specific solubility data for nervonyl methane sulfonate is not readily available,

based on its long hydrocarbon chain, it is expected to be soluble in nonpolar organic solvents

such as hexane, heptane, and dichloromethane. Its solubility in polar solvents like water is

expected to be very low.

Troubleshooting Guides
This section addresses common issues that may arise during the handling and analysis of

Nervonyl Methane Sulfonate.
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Problem Potential Cause Suggested Solution

Low Purity Detected by

GC/HPLC

- Incomplete reaction during

synthesis.- Degradation of the

compound due to improper

storage.

- Review the synthetic

procedure for potential

optimizations.- Ensure the

compound has been stored at

the recommended -20°C in a

tightly sealed container.[1][3]

Precipitation in Solution

- Poor solubility in the chosen

solvent.- The solution is

supersaturated.

- Select a more appropriate

nonpolar solvent.- Gently warm

the solution or use sonication

to aid dissolution.- Prepare a

more dilute solution.

Inconsistent Analytical Results

- Inconsistent sample

preparation.- Instrument

variability.

- Standardize the sample

preparation protocol.- Calibrate

the analytical instrument

before each use.

Appearance of Unexpected

Peaks in Chromatogram

- Contamination of the

sample.- Degradation of the

compound.

- Use high-purity solvents and

clean glassware.- Analyze a

freshly prepared sample to

check for degradation

products.

Experimental Protocols
Below are detailed methodologies for key quality control experiments for Nervonyl Methane
Sulfonate.

Purity Determination by Gas Chromatography (GC)
This method is suitable for analyzing the fatty acid methyl ester derived from nervonyl
methane sulfonate.

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).
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Column: A highly polar capillary column, such as one coated with 100% poly(biscyanopropyl

siloxane), is recommended for separating fatty acid methyl esters.[7]

Carrier Gas: Hydrogen or Helium.

Injector Temperature: 250°C.

Detector Temperature: 300°C.

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp to 200°C at 10°C/minute.

Ramp to 240°C at 5°C/minute, hold for 10 minutes.

Sample Preparation (Transesterification):

Accurately weigh about 10 mg of nervonyl methane sulfonate into a screw-cap tube.

Add 2 mL of 1% sulfuric acid in methanol.

Heat at 80-100°C for 1 hour.

Cool to room temperature.

Add 1 mL of hexane and 1 mL of 0.9% NaCl solution.

Vortex and centrifuge to separate the layers.

Inject the upper hexane layer into the GC.[8]

Data Analysis: Calculate the purity based on the peak area percentage of the nervonyl

methyl ester relative to all other peaks.

Identity Confirmation by Mass Spectrometry (MS)
Instrumentation: Mass spectrometer coupled with a GC or LC system.
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Ionization Mode: Electrospray Ionization (ESI) or Electron Impact (EI).

Analysis:

In positive ion mode, expect to observe the molecular ion [M+H]+ or [M+Na]+. For

nervonyl methane sulfonate (MW: 430.73), these would be at m/z 431.73 and 453.71,

respectively.

Analyze the fragmentation pattern to confirm the structure.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Solvent: Deuterated chloroform (CDCl3).

¹H NMR:

Expect signals from the methyl group of the methanesulfonate moiety around 2.8-3.0 ppm

(singlet, 3H).

The methylene group attached to the oxygen of the sulfonate ester should appear around

4.2-4.4 ppm (triplet, 2H).

The vinyl protons of the cis-double bond will be in the region of 5.3-5.4 ppm (multiplet,

2H).

The long alkyl chain will show a complex of signals between 0.8 and 2.1 ppm.

¹³C NMR:

The carbon of the methyl group in the methanesulfonate will be around 37-39 ppm.

The carbon of the methylene group attached to the sulfonate oxygen will be in the 68-70

ppm region.

The carbons of the double bond will appear around 129-131 ppm.

The carbons of the long alkyl chain will resonate between 14 and 32 ppm.
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Data Presentation
Table 1: Typical Specifications for Nervonyl Methane Sulfonate

Parameter Specification Analytical Method

Appearance White to off-white solid Visual Inspection

Purity ≥ 99% GC or HPLC

Identity Conforms to structure NMR, MS

Molecular Weight 430.73 g/mol [1] Mass Spectrometry
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Caption: Quality Control Workflow for Nervonyl Methane Sulfonate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15600796?utm_src=pdf-body
https://www.larodan.com/product/nervonyl-methane-sulfonate/
https://www.benchchem.com/product/b15600796?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Checks

Investigation

Resolution

Problem: Inaccurate
Analytical Result

Is the instrument
calibrated?

Is the sample
preparation correct?

Yes

Recalibrate Instrument

No

Review Sample
Prep Protocol

No

Analyze a
Reference Standard

Yes

Re-analyze Sample

Prepare Fresh Sample

Check Reagent/Solvent
Purity

Result Validated

Consistent

Issue Persists:
Contact Technical Support

Inconsistent

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Analytical Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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